Cas no 58695-41-3 (2-(cyclohexylamino)acetic acid)

• Product Name: 2-(cyclohexylamino)acetic acid
• CAS No: 58695-41-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 948884
• PubChem ID: 42810
• Update Time: 2025-06-10

2-(cyclohexylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-cyclohexylglycine
• 2-(cyclohexylamino)acetic acid
• AC1L28MD
• BRN 2085015
• CYCLOHEXYL GLYCINE
• cyclo-hexylglycine
• D-cyclohexylglycine
• dihydrophenylglycine
• DL-cyclohexylglycine
• Glycine, N-cyclohexyl-
• hexahydrophenylglycine
• Jsp002539
• L-cyclohexylglycine
• N-(cyclohexyl)glycine
• NSC195679
• SureCN122347
• racemic cyclohexylglycine
• AKOS000101748
• 58695-41-3
• Q27462885
• SCHEMBL122347
• OQMYZVWIXPPDDE-UHFFFAOYSA-N
• 0-12-00-00007 (Beilstein Handbook Reference)
• (cyclohexylamino)acetic acid
• DB-321073
• 2-(cyclohexylamino)aceticacid
• DTXSID00207390
• CS-0356259
• N-Cyclohexyl Glycine
• HNZ6QM5BWX
• NSC-195679
• NSC 195679
• EN300-145908

• MDL： MFCD00504449
• Inchi： 1S/C8H15NO2/c10-8(11)6-9-7-4-2-1-3-5-7/h7,9H,1-6H2,(H,10,11)
• InChI Key： OQMYZVWIXPPDDE-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCCC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.0806 (rough estimate)
• Boiling Point: 281.88°C (rough estimate)
• Refractive Index: 1.4590 (estimate)
• PSA: 49.33
• LogP: 1.38420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclohexylamino)acetic acid

Comprehensive Analysis of 2-(Cyclohexylamino)acetic Acid (CAS No. 58695-41-3): Properties, Applications, and Industry Trends

2-(Cyclohexylamino)acetic acid (CAS No. 58695-41-3), a versatile organic compound, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. This cyclohexylamino derivative is characterized by its unique molecular structure, combining a cyclohexyl group with an acetic acid moiety, making it valuable for synthetic applications. With growing interest in bioactive intermediates and green chemistry solutions, researchers are increasingly exploring its potential in drug development and sustainable manufacturing processes.

The compound's physicochemical properties include a molecular weight of 157.21 g/mol and a melting point range of 120-125°C, which contribute to its stability in various formulations. Its water solubility and pH-dependent behavior make it particularly useful in buffering systems and bioconjugation reactions. Recent studies highlight its role as a chelating agent in metal-catalyzed reactions, aligning with the industry's shift toward atom-efficient catalysis and circular economy principles.

In pharmaceutical applications, 2-(cyclohexylamino)acetic acid serves as a key intermediate for peptide mimetics and small molecule APIs. Its structural flexibility enables modifications to enhance drug bioavailability—a critical factor addressed in QbD (Quality by Design) frameworks. The compound's compatibility with continuous flow chemistry systems has also positioned it as a candidate for Industry 4.0-enabled production, addressing demands for process intensification and reduced environmental footprint.

From an SEO perspective, trending queries such as "sustainable synthesis of cyclohexylamino derivatives" and "applications of 58695-41-3 in drug discovery" reflect market interests. Analytical techniques like HPLC purity testing and LC-MS characterization are frequently searched alongside this CAS number, underscoring the need for rigorous quality control. Furthermore, its potential in crop protection formulations aligns with global discussions on precision agriculture and reduced pesticide loads.

Regulatory compliance remains a priority, with REACH registration and ICH stability guidelines shaping its commercial use. The compound's low ecotoxicity profile, as evidenced by OECD 301 biodegradability studies, supports its adoption in eco-friendly formulations. As research progresses into multifunctional additives for polymers and coatings, 58695-41-3 demonstrates cross-industry relevance—particularly in smart materials development and bio-based product innovation.

Market projections indicate steady growth for 2-(cyclohexylamino)acetic acid, driven by expanding generic drug pipelines and specialty chemical demand. Strategic partnerships between fine chemical suppliers and CDMOs are optimizing its supply chain, while patent landscapes reveal novel applications in targeted drug delivery. This positions the compound at the intersection of traditional organic chemistry and emerging biotechnological platforms, offering researchers a robust scaffold for molecular design.